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This guide provides an objective comparison of the in vitro and in vivo effects of tomatine, a
glycoalkaloid found in tomatoes (Solanum lycopersicum). The information presented is
supported by experimental data to aid in the evaluation of its therapeutic potential.

. Anticancer Effects

Tomatine has demonstrated significant anticancer activity in both laboratory settings and living
organisms, primarily through the induction of apoptosis and inhibition of tumor growth.[1][2][3]

[41[5][6][7]
In Vitro Cytotoxicity

Tomatine exhibits dose-dependent cytotoxic effects on a wide range of human cancer cell
lines.[1][2][8] Studies have shown its effectiveness against breast, colon, gastric, liver, prostate,
and ovarian cancer cells.[1][2] For instance, in hepatocellular carcinoma (HepG2) cells,
tomatine treatment resulted in a significant reduction in cell viability.[1][2] The cytotoxic effect
of tomatine in HepG2 cells showed an IC50 of 43 pg/ml.[1][2] Furthermore, a dose range of
0.1-100 pg/ml of tomatine has been shown to inhibit the growth of HepG2 cells by 46.3% to
89.2%.[1][2] In another study, a-tomatine demonstrated significant cytotoxic effects on human
leukemia cancer cell lines HL60 and K562.[3]

Table 1: In Vitro Cytotoxicity of Tomatine in Various Cancer Cell Lines
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Cell Line Cancer Type Key Findings Reference

IC50 of 43 pg/ml;

Hepatocellular 46.3-89.2% growth
HepG2 . o [1][2]
Carcinoma inhibition at 0.1-100
Hg/ml.[1][2]

Strongly inhibited by
MCF-7 Breast Cancer high-tomatine green [8]
tomato extracts.[8]

Strongly inhibited by
HT-29 Colon Cancer high-tomatine green [8]

tomato extracts.[8]

Strongly inhibited by
AGS Gastric Cancer high-tomatine green [8]

tomato extracts.[8]

] Significant cytotoxic
Human Myeloid )
HL60 ) effects; induced [3]
Leukemia )
apoptosis.[3]

) Significant cytotoxic
Human Myeloid )
K562 ) effects; induced [3]
Leukemia )
apoptosis.[3]

Induces about 50%
CT-26 Mouse Colon Cancer lysis at 3.5 uM after [9]
24h.[9]

Reduced cell viability
Melanoma by 50% at 0.5-1 pM. [10]
[10]

Metastatic Melanoma

Cell Lines

In Vivo Antitumor Activity

Animal studies have corroborated the in vitro anticancer findings. In a xenograft mouse model
using HepG2 cells, intraperitoneal injections of tomatine at 5 and 20 mg/kg body weight
significantly reduced tumor size without causing major organ abnormalities or weight loss.[2]
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Similarly, a-tomatine significantly inhibited the growth of HL60 xenograft tumors in severe
combined immunodeficiency (SCID) mice.[3][6] Long-term experiments in rainbow trout also
demonstrated that dietary tomatine (2000 ppm) reduced the incidence of liver tumors induced
by a carcinogen.[1][2]

Table 2: In Vivo Antitumor Effects of Tomatine

. Tomatine o
Animal Model Cancer Type Key Findings Reference
Dosage
Hepatocellular Significantly
NSG Mouse ) 5 and 20 mg/kg
Carcinoma reduced tumor [2]
Xenograft (1P) )
(HepG2) size.[2]
) Significantly
SCID Mouse Human Myeloid -~ o
) Not specified inhibited tumor [3]
Xenograft Leukemia (HL60)
growth.[3]
Reduced
incidence of liver
) Liver and 2000 ppm and stomach
Rainbow Trout ) [8]
Stomach Tumors  (dietary) tumors by 41.3%
and 36.3%,
respectively.[8]
Showed great
) Mammary . i
Mice ) Not specified antitumor [2]
Adenocarcinoma ]
potential.[2]
Showed great
antitumor
) Prostate Cancer - potential in
Mice Not specified [2]
(PC-3) subcutaneous

and orthotopic

xenografts.[2]

Signaling Pathways Involved in Anticancer Effects
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Tomatine's anticancer activity is mediated through the modulation of several key signaling
pathways. In vitro studies have shown that tomatine induces apoptosis in cancer cells through
both caspase-dependent and independent pathways.[2][3] In HepG2 cells, tomatine treatment
led to the activation of caspase-3 and -7, modulation of the Bcl-2 family proteins, and activation
of p53.[1][2][4][5][7] It also increased intracellular reactive oxygen species (ROS) and cytosolic
Ca2+ levels.[1][2][4][5][7]1[11] In leukemia cells, a-tomatine induced apoptosis in a caspase-
independent manner, triggering the release of apoptosis-inducing factor (AIF) from the
mitochondria.[3] Furthermore, tomatine has been shown to inhibit the ERK, PI3K/AKT, and NF-
KB signaling pathways.[2]
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Caption: Signaling pathways modulated by tomatine leading to cancer cell apoptosis.

Il. Anti-inflammatory Effects
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Tomatine has also been investigated for its anti-inflammatory properties.
In Vitro Anti-inflammatory Activity

In vitro studies using lipopolysaccharide (LPS)-activated macrophages have shown that a-
tomatine can significantly suppress the production of pro-inflammatory cytokines.[12] This
effect is associated with the attenuation of LPS-mediated nuclear translocation of NF-kB-p65
and the phosphorylation of extracellular signal-regulated kinase (ERK) 1/2.[12]

In Vivo Anti-inflammatory Activity

In vivo experiments have demonstrated the anti-inflammatory potential of tomatine. In rats,
intramuscular or oral administration of tomatine significantly inhibited carrageenan-induced
paw edema in a dose-dependent manner.[13] The inhibitory effect was even more pronounced
in adrenalectomized rats, suggesting a mechanism that is not solely dependent on adrenal
steroidogenesis.[13] Furthermore, tomatine administered subcutaneously to rats inhibited the
formation of granulation tissue induced by carrageenan-impregnated cotton pellets.[13] In
mice, tomatine reduced the leakage of protein-bound dye into the peritoneal cavity, indicating
a decrease in vascular permeability associated with inflammation.[13]

Table 3: In Vivo Anti-inflammatory Effects of Tomatine

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25772114/
https://pubmed.ncbi.nlm.nih.gov/25772114/
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1703716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1703716/
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1703716/
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1703716/
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. Method of Tomatine L
Animal Model . o . Key Findings Reference
Induction Administration
Significant dose-
Carrageenan- 1-10 mg/kg (IM)
) dependent
Rats induced paw or 15-30 mg/kg o [13]
inhibition of
edema (oral)
edema.[13]
Greater inhibition
) Carrageenan-
Adrenalectomize of edema
induced paw 0.5-10 mg/kg [13]
d Rats compared to
edema )
intact rats.[13]
Significant, dose-
dependent
Carrageenan- 50r10 o
] inhibition of
Rats impregnated mg/kg/day for 7 ) [13]
granulation
cotton pellets days (SC) i ]
tissue formation.
[13]
Significantly
Acidified saline- decreased
Mice induced vascular 10 mg/kg (SC) leakage of [13]
permeability protein-bound
dye.[13]

lll. Antimicrobial Effects

Tomatine is known to possess antimicrobial properties, which are thought to be part of the
tomato plant's natural defense mechanism.[8][14]

In Vitro Antimicrobial Activity

In vitro studies have shown that tomatine exhibits inhibitory effects against a range of
microorganisms. It has been reported to have antibiotic activity against various pathogens.[8]
Acetonic extracts from tomato leaves, which are rich in tomatine, have demonstrated
significant antimicrobial activity against several phytopathogenic microorganisms, with
Rhizoctonia solani being particularly susceptible.[15] Tomatine has also shown inhibitory
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effects against S. aureus.[16] The antifungal activity of a-tomatine has been observed against

fungi such as Fusarium oxysporum and Phytophthora infestans.[17] The mechanism of its

antimicrobial action is believed to involve the disruption of cellular membranes by forming

complexes with sterols like cholesterol.[14]

Table 4: In Vitro Antimicrobial Activity of Tomatine

Microorganism Type Key Findings Reference
Highly susceptible to
Rhizoctonia solani Fungus acetonic extracts of [15]
tomato leaves.[15]
Staphylococcus ) o
Bacterium Inhibitory effect.[16] [16]
aureus
_ Antifungal activity
Fusarium oxysporum Fungus [17]
observed.[17]
Phytophthora Restricted in vitro
] Oomycete [17]
infestans growth.[17]
Colletotrichum 63% growth inhibition
Fungus ] [17]
truncatum by tomatine.[17]
Fusarium 50% growth inhibition
Fungus [17]

subglutinans

by tomatine.[17]

IV. Experimental Protocols

This section provides an overview of the methodologies used in the cited studies.

In Vitro Cytotoxicity Assay (Resazurin Reduction Assay)

e Cell Culture: Human cancer cells (e.g., HepG2) are cultured in an appropriate medium

supplemented with fetal bovine serum and antibiotics.[2][5][7]

o Treatment: Cells are seeded in 96-well plates and treated with various concentrations of

tomatine for a specified period (e.g., 24 hours).[2][5][7]
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Resazurin Addition: After treatment, a resazurin solution is added to each well, and the
plates are incubated.

Measurement: The fluorescence or absorbance is measured using a microplate reader. The
intensity is proportional to the number of viable cells.

Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the

(1. Culture Cancer Cells)

(2. Seed Cells in 96-well Plates)
G. Treat with Tomatine)
G. Add Resazurin Solution)

5. Incubate

G. Measure FIuorescence/Absorbance)

(7. Calculate Cell Viability & ICSO)

Click to download full resolution via product page

IC50 value is determined.
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Caption: Workflow for in vitro cytotoxicity testing of tomatine.
In Vivo Xenograft Mouse Model

e Cell Implantation: Human cancer cells (e.g., HepG2) are subcutaneously or orthotopically
injected into immunodeficient mice (e.g., NSG or SCID mice).[2][5][7]

o Tumor Growth: Tumors are allowed to grow to a palpable size.

o Treatment: Mice are randomly assigned to treatment and control groups. The treatment
group receives regular administrations of tomatine (e.g., intraperitoneal injections), while the
control group receives a vehicle.[2]

e Monitoring: Tumor size and body weight are measured regularly throughout the experiment.

o Endpoint: At the end of the study, mice are euthanized, and tumors are excised, weighed,
and may be used for further analysis (e.g., immunohistochemistry).[3]

Carrageenan-Induced Paw Edema in Rats
e Animal Model: Male Wistar rats are used.

o Baseline Measurement: The initial volume of the rat's hind paw is measured using a
plethysmometer.

o Treatment: Tomatine or a vehicle is administered to the rats (e.g., intramuscularly or orally).
[13]

¢ Induction of Edema: After a specific time, a solution of carrageenan is injected into the sub-
plantar region of the hind paw to induce inflammation.[13]

o Measurement of Edema: Paw volume is measured at various time points after the
carrageenan injection.

» Data Analysis: The percentage of inhibition of edema is calculated by comparing the
increase in paw volume in the treated group to the control group.
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In conclusion, both in vitro and in vivo studies consistently demonstrate the potent anticancer
and anti-inflammatory properties of tomatine. Its ability to modulate multiple signaling
pathways and its favorable safety profile in animal models suggest its potential as a therapeutic
agent. Further research is warranted to fully elucidate its mechanisms of action and to explore
its clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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